Cas no 54415-46-2 (5-ethyl-Isoquinoline)

• Product Name: 5-ethyl-Isoquinoline
• CAS No: 54415-46-2
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 941151
• PubChem ID: 45117034
• Update Time: 2025-05-24

5-ethyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-Isoquinoline
• Isoquinoline, 5-ethyl- (9CI)
• DB-287681
• 5-Ethylisoquinoline
• ISOQUINOLINE, 5-ETHYL-
• 54415-46-2
• SCHEMBL2627867

• Inchi： 1S/C11H11N/c1-2-9-4-3-5-10-8-12-7-6-11(9)10/h3-8H,2H2,1H3
• InChI Key： CYQPCLYDFKPGMU-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=1)C=CC=C2CC

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-ethyl-Isoquinoline

Comprehensive Overview of 5-Ethyl-Isoquinoline (CAS No. 54415-46-2): Properties, Applications, and Industry Insights

5-Ethyl-Isoquinoline (CAS No. 54415-46-2) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic aromatic compounds with significant relevance in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-purity isoquinoline derivatives, this compound has garnered attention for its unique structural properties and versatile applications. Researchers and industries are increasingly exploring its potential in drug discovery, catalysis, and functional material synthesis, aligning with trends in sustainable chemistry and precision medicine.

The molecular structure of 5-Ethyl-Isoquinoline features an ethyl substituent at the 5-position of the isoquinoline ring, enhancing its lipophilicity and electronic properties compared to unsubstituted analogs. This modification makes it a valuable intermediate for designing bioactive molecules, particularly in oncology and neurology research. Recent studies highlight its role in modulating enzyme inhibition pathways, a hot topic in targeted cancer therapies. Furthermore, its stability under mild conditions supports its use in green chemistry applications, addressing the industry's shift toward eco-friendly processes.

In material science, 5-Ethyl-Isoquinoline serves as a precursor for luminescent materials and organic semiconductors, driven by the surge in demand for OLED technologies and flexible electronics. Its ability to coordinate with metal ions also positions it as a candidate for metal-organic frameworks (MOFs), a trending area in carbon capture and hydrogen storage research. These applications resonate with current searches for "sustainable advanced materials" and "energy storage solutions," reflecting broader societal priorities.

Quality control and synthesis optimization are critical for 5-Ethyl-Isoquinoline production. Advanced techniques like HPLC purification and spectroscopic characterization (NMR, MS) ensure compliance with pharmaceutical-grade standards. FAQs such as "How to synthesize 5-Ethyl-Isoquinoline?" or "What solvents are compatible with isoquinoline derivatives?" frequently appear in academic forums, underscoring the need for detailed technical guidance. Manufacturers emphasize scalable synthesis routes to meet the demands of contract research organizations (CROs) and API developers.

Regulatory and safety profiles of 5-Ethyl-Isoquinoline adhere to global chemical compliance frameworks (e.g., REACH, FDA). While not classified as hazardous under standard conditions, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This aligns with search trends for "safe handling of laboratory chemicals" and "chemical storage best practices." The compound’s low environmental persistence further enhances its appeal for industrial adoption.

Market analysts project growth for the isoquinoline derivatives market, fueled by R&D investments in precision therapeutics and renewable energy technologies. As patent filings involving 5-Ethyl-Isoquinoline increase, its role in next-generation small-molecule drugs and smart materials is expected to expand. This positions the compound at the intersection of innovation and sustainability, key themes in contemporary scientific discourse.